5-(3,4-dimethoxyphenyl)-3-hydroxy-4-(5-methylfuran-2-carbonyl)-1-(5-methylisoxazol-3-yl)-1H-pyrrol-2(5H)-one

• IUPAC Name: 2-(3,4-dimethoxyphenyl)-4-hydroxy-3-(5-methylfuran-2-carbonyl)-1-(5-methyl-1,2-oxazol-3-yl)-2H-pyrrol-5-one
• InChI: InChI=1S/C22H20N2O7/c1-11-5-7-15(30-11)20(25)18-19(13-6-8-14(28-3)16(10-13)29-4)24(22(27)21(18)26)17-9-12(2)31-23-17/h5-10,19,26H,1-4H3
• InChI Key: UBAYKTVBYHISDG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C(=O)C2=C(C(=O)N(C2C3=CC(=C(C=C3)OC)OC)C4=NOC(=C4)C)O
• Molecular Formula: C22H20N2O7
• Molecular Weight: 424.4 g/mol

Description

5-(3,4-dimethoxyphenyl)-3-hydroxy-4-(5-methylfuran-2-carbonyl)-1-(5-methylisoxazol-3-yl)-1H-pyrrol-2(5H)-one is a useful research compound. Its molecular formula is C22H20N2O7 and its molecular weight is 424.409. The purity is usually 95%.
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Scientific Research Applications

Tautomerism and Structural Analysis

The study of tautomerism in compounds similar to the one , such as NH-pyrazoles and pyrazoles with dimethoxyphenyl groups, provides insights into their structural properties. These compounds exhibit unique tautomeric behaviors in solution and solid states, influenced by their hydrogen bonding patterns and molecular structures (Cornago et al., 2009), (Halcrow et al., 1996). Understanding these behaviors is crucial for the development of new materials and pharmaceuticals.

Synthetic Applications

The synthesis of novel compounds with pyrrole and isoxazole rings, such as 5-aryl-4-acyl-3-hydroxy-1-(2,2-dimethoxyethyl)-3-pyrrolin-2-ones, demonstrates the potential for creating new molecules with varied biological activities. These synthetic approaches enable the exploration of new chemical spaces for drug development and material science applications (Gein et al., 2010).

Biological Activity

Research on compounds containing pyrrole, furan, and isoxazole rings often focuses on their biological activities, including antibacterial and analgesic properties. For instance, studies on 5-aryl-4-acyl-3-hydroxy-1-(2,2-dimethoxyethyl)-3-pyrrolin-2-ones reveal significant antibacterial and analgesic activities, highlighting their potential in medical applications (Gein et al., 2010).

Material Science and Catalysis

Compounds similar to the one are also explored for their applications in material science and catalysis. For example, the study of yttrium complexes with bis(N-aryliminomethyl)pyrroles showcases the potential of these compounds in initiating polymerization processes, which is crucial for developing new polymeric materials (Matsuo et al., 2001).